Cas no 436099-74-0 (1-(1,3-Benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine)

• Product name: 1-(1,3-Benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine
• CAS No: 436099-74-0
• MF: C₁₆H₁₇NO₃
• MW: 271.311084508896
• CID: 332102
• PubChem ID: 781309

1-(1,3-Benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine,N-[(4-methoxyphenyl)methyl]-, hydrochloride (1:1)
• BENZO[1,3]DIOXOL-5-YLMETHYL-(4-METHOXY-BENZYL)-AMINE
• Benzo[1,3]dioxol-5-ylmethyl-(4-methoxy-benzyl)-amine hydrochloride
• AKOS B023228
• ART-CHEM-BB B023228
• BENZO[1,3]DIOXO-5-YLMETHYL-(4-METHOXYBENZYL)AMINE
• Benzo[1,3]dioxol-5-ylmethyl-(4-methoxy-benzyl)-
• TIMTEC-BB SBB007239
• Oprea1_184458
• 1-(benzo[d][1,3]dioxol-5-yl)-N-(4-methoxybenzyl)methanamine
• FT-0644671
• VS-06716
• [(2H-1,3-benzodioxol-5-yl)methyl][(4-methoxyphenyl)methyl]amine
• AKOS000311673
• benzo[1,3]dioxo-5-ylmethyl-(4-methoxy-benzyl)-amine
• CCG-21693
• WAY-306940-A
• SCHEMBL1042326
• CHEMBL4595749
• N-(1,3-benzodioxol-5-ylmethyl)-1-(4-methoxyphenyl)methanamine
• AG-690/12620185
• 436099-74-0
• n-[(4-methoxyphenyl)methyl]-1,3-benzodioxole-5-methanamine
• Oprea1_133430
• N-(1,3-benzodioxol-5-ylmethyl)-N-(4-methoxybenzyl)amine
• 355816-15-8
• HMS1614B03
• 1-(1,3-Benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine

• MDL： MFCD06799783
• Inchi： InChI=1S/C16H17NO3.ClH/c1-18-14-5-2-12(3-6-14)9-17-10-13-4-7-15-16(8-13)20-11-19-15;/h2-8,17H,9-11H2,1H3;1H
• InChI Key： GUWNFTMHCOAZTD-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)CNCC2=CC3=C(C=C2)OCO3.Cl

Computed Properties

• Exact Mass: 271.12100
• Monoisotopic Mass: 307.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7A^2
• XLogP3: 2.8

Experimental Properties

• Boiling Point: 404.5°Cat760mmHg
• Flash Point: 166.6°C
• Refractive Index: 1.591
• PSA: 39.72000
• LogP: 3.10460

1-(1,3-Benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine Security Information

1-(1,3-Benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(1,3-Benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine

1-(1,3-Benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine: A Comprehensive Overview

The compound with CAS No. 436099-74-0, commonly referred to as 1-(1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodioxole ring system with a methanamine group substituted by a methoxybenzyl moiety. The benzodioxole core is a well-known aromatic heterocycle that imparts stability and bioactivity to the molecule, while the methoxybenzyl substituent adds further complexity and potential for functionalization.

Recent studies have highlighted the potential of 1-(1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine in drug discovery, particularly in the development of bioactive compounds with therapeutic applications. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders. The methoxy group on the benzyl substituent has been shown to enhance the compound's solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, the preparation of 1-(1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine involves a multi-step process that typically begins with the formation of the benzodioxole ring. This is often achieved through cyclization reactions involving appropriate precursors. The subsequent introduction of the methanamine group and the methoxybenzyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

The structural versatility of 1-(1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine has also made it a valuable building block in organic synthesis. Its ability to undergo various functional group transformations allows chemists to explore its potential in constructing more complex molecules with diverse biological activities. For instance, researchers have investigated its use as a precursor for synthesizing bioisosteres and analogs with improved pharmacokinetic profiles.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 1-(1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine. These methods provide detailed insights into the molecule's conformational properties and stereochemistry, which are essential for understanding its interactions with biological systems.

In conclusion, 1-(1,3-benzodioxol-5-yl)-N-(4-methoxybenzyl)methanamine (CAS No. 436099-74-0) stands out as a significant compound in contemporary chemical research. Its unique structure, coupled with its potential for functionalization and biological activity, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover new applications and synthesis pathways for this compound, its role in advancing science and medicine is expected to grow even further.